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Compound of Interest

Compound Name: PP58

Cat. No.: B1139475 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

the kinase inhibitor PP58 (CAS: 212391-58-7). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and minimize exposure risks.

Hazard Identification and Risk Assessment
PP58 is an inhibitor of the PDGFR, FGFR, and Src family of kinases.[1] As with many kinase

inhibitors used in research, it should be treated as a potentially hazardous compound.[2] A

thorough risk assessment must be conducted before commencing any work with PP58. This

involves evaluating the potential routes of exposure (inhalation, dermal contact, ingestion) and

the quantities being used.

Personal Protective Equipment (PPE)
The minimum required personal protective equipment for handling PP58 is outlined below.
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Protection Area Required PPE
Specifications and Best

Practices

Hand Double Nitrile Gloves

Wear two pairs of chemically

resistant nitrile gloves. Change

the outer glove immediately

upon contamination.

Eye and Face
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where PP58 is

handled.

Respiratory Chemical Fume Hood

All weighing of powder and

preparation of solutions must

be conducted in a certified

chemical fume hood to prevent

inhalation of aerosolized

particles.

Body Laboratory Coat

A clean, buttoned laboratory

coat must be worn to protect

skin and personal clothing.

Foot Closed-toe Shoes

Appropriate footwear is

required to protect against

spills.

Operational Plan: Safe Handling Procedures
3.1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling PP58.

Before weighing, ensure the analytical balance is clean and placed on a stable surface.

Handle the solid compound with care to avoid generating dust. Use appropriate tools, such

as a chemical spatula.

3.2. Solution Preparation:
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PP58 is soluble in DMSO.[1]

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Cap and label all containers with the chemical name, concentration, solvent, preparation

date, and user's initials.

3.3. Experimental Use:

All procedures involving the transfer of PP58 solutions should be performed within the fume

hood.

Use disposable plasticware whenever possible to minimize the need for cleaning

contaminated glassware.

Work on a disposable absorbent bench liner to contain any potential spills.

Disposal Plan
All materials contaminated with PP58 must be disposed of as hazardous chemical waste.

Waste Category Disposal Procedure

Solid Waste

All contaminated solid materials (e.g., gloves,

pipette tips, absorbent pads, empty vials) must

be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

All solutions containing PP58 must be collected

in a designated, sealed, and clearly labeled

hazardous liquid waste container. Do not

dispose of PP58 solutions down the drain.

Sharps Waste

Any contaminated sharps (e.g., needles,

serological pipettes) must be disposed of in a

designated sharps container for hazardous

waste.
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Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Visualized Experimental Workflow
The following diagram illustrates the standard operating procedure for the safe handling of

PP58 from preparation to disposal.
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1. Preparation

2. Handling (in Chemical Fume Hood)

3. Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Weigh Solid PP58

Prepare Stock Solution

Perform Experiment

Decontaminate Work Surfaces

Dispose of Hazardous Waste

Doff PPE

Wash Hands Thoroughly
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Caption: Safe Handling Workflow for PP58.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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